Cas no 2580096-39-3 ((2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid
• CAS No: 2580096-39-3
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5657527
• PubChem ID: 165894943
• Update Time: 2025-06-18

(2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580096-39-3
• (2S,5R)-1-[(benzyloxy)carbonyl]-5-phenylpyrrolidine-2-carboxylic acid
• EN300-27726189
• 1,2-Pyrrolidinedicarboxylic acid, 5-phenyl-, 1-(phenylmethyl) ester, (2S,5R)-
• (2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C19H19NO4/c21-18(22)17-12-11-16(15-9-5-2-6-10-15)20(17)19(23)24-13-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2,(H,21,22)/t16-,17+/m1/s1
• InChI Key： YTBMKKHZMWDKCH-SJORKVTESA-N
• SMILES： O(CC1C=CC=CC=1)C(N1[C@H](C(=O)O)CC[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 522.8±50.0 °C(Predicted)
• pka: 3.89±0.40(Predicted)

Additional information on (2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid

Introduction to (2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic Acid (CAS No: 2580096-39-3)

The compound (2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid, with CAS number 2580096-39-3, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids and is characterized by its unique stereochemistry and functional groups. The molecule's structure includes a pyrrolidine ring, a benzyloxy carbonyl group, and a phenyl substituent, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in stereochemical synthesis have enabled researchers to efficiently synthesize this compound with high enantiomeric purity. The synthesis typically involves multi-step processes, including nucleophilic substitutions, reductions, and oxidations. The stereochemistry at the 2S and 5R positions is critical for the compound's biological activity, as it determines the molecule's interaction with target proteins and enzymes. This has made it a focal point in drug discovery programs targeting neurodegenerative diseases and cancer.

One of the most notable applications of (2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid is its role as a precursor in peptide synthesis. Its benzyloxy carbonyl group serves as an excellent protecting group for amino acids during peptide coupling reactions. This property has been exploited in the development of novel therapeutic agents with improved bioavailability and efficacy. Recent studies have demonstrated that peptides derived from this compound exhibit potent inhibitory activity against key enzymes involved in Alzheimer's disease progression.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could lead to innovative applications in nanotechnology and surface engineering. The phenyl group's aromaticity contributes to strong intermolecular interactions, making it suitable for creating stable and ordered nanostructures.

The latest research on (2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid has also delved into its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. Furthermore, its metabolite profiling indicates that it undergoes minimal off-target effects, which is a critical factor in drug safety assessment.

In conclusion, (2S,5R)-1-(benzyloxy)carbonyl-5-phenylpyrrolidine-2-carboxylic acid (CAS No: 2580096-39-3) is a versatile compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and stereochemistry make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.